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Compound of Interest

Compound Name: Substance P (7-11)

Cat. No.: B549626 Get Quote

Essential Safety and Handling Guide for Substance
P (7-11)
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Substance P (7-11). Adherence

to these procedures is vital for ensuring laboratory safety and minimizing risks associated with

this biologically active peptide.

Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for Substance P (7-11) is limited, it should be handled as a

potentially hazardous substance due to its biological activity. Inhalation, ingestion, or skin

contact may cause irritation or allergic reactions.[1] The following personal protective

equipment is mandatory when handling Substance P (7-11).
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1-compliant safety

goggles with side-shields.[1][2]

Protects eyes from splashes or

dust.[1]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile or latex).[3] Gloves

must be inspected before use.

Prevents skin contact.

Body Protection

Laboratory coat. In case of

significant exposure risk,

fire/flame resistant and

impervious clothing may be

necessary.

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a

well-ventilated area. If dust or

aerosols may be generated, a

NIOSH-approved respirator or

a full-face respirator should be

used.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling
1. Preparation:

Ensure the work area is clean and well-ventilated, preferably within a fume hood, especially

when handling the solid form.

Assemble all necessary equipment and reagents.

Verify the immediate availability of a safety shower and eye wash station.

Don the appropriate PPE as outlined in the table above.

2. Reconstitution (if applicable):

If the peptide is in solid form, carefully open the vial in a designated containment area or

fume hood to prevent dust formation.
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Slowly add the appropriate solvent to the vial.

Gently swirl or vortex to ensure complete dissolution. Avoid vigorous shaking.

3. Experimental Use:

Handle all solutions containing Substance P (7-11) with care to prevent spills and the

generation of aerosols.

Use appropriate containment measures for the specific experimental procedures.

4. Post-Handling:

Decontaminate all work surfaces with a suitable cleaning agent.

Properly dispose of all contaminated materials according to the disposal plan.

Wash hands thoroughly after handling.

Quantitative Data
Property Value Source

CAS Number 51165-05-0

Molecular Formula C31H44N6O5S

Molecular Weight 612.78 g/mol

Solubility Soluble in water

Disposal Plan
All waste materials contaminated with Substance P (7-11) must be treated as chemical waste

and disposed of in accordance with institutional, local, and national regulations.

Waste Segregation: Separate liquid and solid waste into clearly labeled, sealed containers.

Do not mix with incompatible waste streams.
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Solid Waste: All contaminated consumables (e.g., pipette tips, vials, gloves) should be

placed in a designated and labeled "Hazardous Chemical Waste" container.

Liquid Waste: Collect all aqueous solutions containing Substance P (7-11) in a labeled,

sealed container for hazardous liquid waste. Do not discharge to sewer systems.

Decontamination: Non-disposable equipment that has come into contact with the peptide

should be thoroughly cleaned and decontaminated.

Final Disposal: The material can be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.

Emergency Procedures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water and consult a doctor.

Eye Contact: Rinse with pure water for at least 15 minutes and seek immediate medical

attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.

Spill: Evacuate personnel to a safe area. Avoid dust formation and breathing vapors, mist, or

gas. Wear appropriate PPE. Collect the spillage using spark-proof tools and explosion-proof

equipment and place it in a suitable, closed container for disposal.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of Substance
P (7-11).
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Preparation

Handling

Post-Handling

Disposal

1. Prepare Clean & Ventilated Workspace

2. Don Appropriate PPE

3. Reconstitute in Fume Hood (if solid)

4. Conduct Experiment with Care

5. Decontaminate Work Surfaces

6. Wash Hands Thoroughly 7. Segregate Waste (Solid & Liquid)

8. Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Substance P (7-11).
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Note: Detailed experimental protocols for specific applications of Substance P (7-11) and its

associated signaling pathways were not available in the initial information search. Researchers

should consult relevant scientific literature for specific experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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